Cas no 2171383-69-8 (3-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid
• CAS No: 2171383-69-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5852796
• PubChem ID: 165806877
• Update Time: 2025-06-28

3-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid
• 3-ethyl-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-3-carboxylic acid
• 2171383-69-8
• EN300-1515285

• Inchi： 1S/C26H30N2O5/c1-3-26(24(30)31)13-8-14-28(16-26)23(29)17(2)27-25(32)33-15-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22H,3,8,13-16H2,1-2H3,(H,27,32)(H,30,31)/t17-,26?/m1/s1
• InChI Key： FITZOZPIWBBTID-SIHBAMTISA-N
• SMILES： OC(C1(CC)CN(C([C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid

Introduction to 3-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid (CAS No. 2171383-69-8)

3-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid (CAS No. 2171383-69-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a unique combination of functional groups that make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of 3-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid is characterized by a piperidine ring, an ethyl group, and a fluorenylmethoxycarbonyl (Fmoc) protected amino acid moiety. The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions, making this compound particularly useful in the synthesis of complex peptides and peptidomimetics.

Recent studies have highlighted the potential of 3-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid in the development of drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in solid tumors. The unique structure of the compound allows it to interact with specific protein targets, thereby modulating cellular processes that are crucial for tumor growth and survival.

In addition to its potential in oncology, 3-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid has also been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid involves several steps, including the protection of the amino group with the Fmoc group, followed by the coupling reaction with the piperidine derivative. The final step involves deprotection to yield the desired product. The high purity and yield obtained through this synthetic route make it suitable for large-scale production, which is essential for clinical trials and commercialization.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-ethyl-1-(2R)-2-{(9H-fluoren-9-yloxycarbonyl)amino}propanoylpiperidine carboxylic acid. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 3-ethyl-1-(2R)-2-{(9H-fluoren-9-yloxycarbonyl)amino}propanoylpiperidine carboxylic acid (CAS No. 2171383-69-8) is a versatile compound with potential applications in various therapeutic areas. Its unique chemical structure and biological activity make it a valuable asset in the development of novel drugs targeting cancer and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.